Cas no 2171860-00-5 (5-chloro-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid)

• Product Name: 5-chloro-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid
• CAS No: 2171860-00-5
• MF: C₉H₁₀ClN₃O₂
• MW: 227.647600650787
• CID: 6425567
• PubChem ID: 165531468
• Update Time: 2025-06-08

5-chloro-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid
• 5-chloro-2-[cyclopropyl(methyl)amino]pyrimidine-4-carboxylic acid
• EN300-1456763
• 2171860-00-5

• Inchi： 1S/C9H10ClN3O2/c1-13(5-2-3-5)9-11-4-6(10)7(12-9)8(14)15/h4-5H,2-3H2,1H3,(H,14,15)
• InChI Key： YHBBLBOIFZBTHY-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1C(=O)O)N(C)C1CC1

Computed Properties

• Exact Mass: 227.0461543g/mol
• Monoisotopic Mass: 227.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.3Ų

Additional information on 5-chloro-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid

Introduction to 5-Chloro-2-Cyclopropyl(methyl)aminopyrimidine-4-carboxylic Acid (CAS No. 2171860-00-5)

5-Chloro-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid (CAS No. 2171860-00-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, holds promise for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 5-chloro-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid is defined by its pyrimidine core, substituted with a chloro group at the 5-position, a cyclopropylmethylamino group at the 2-position, and a carboxylic acid group at the 4-position. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery and development. Pyrimidine-based compounds are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The presence of a chloro substituent and a cyclopropylmethylamino group in 5-chloro-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid suggests that it may exhibit enhanced potency and selectivity compared to other pyrimidine derivatives.

The synthesis of 5-chloro-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid typically involves multistep reactions, starting from readily available starting materials. One common approach involves the condensation of an appropriate amine with a pyrimidine precursor, followed by functional group transformations to introduce the desired substituents. Detailed synthetic protocols have been reported in the literature, providing valuable insights into the optimization of reaction conditions and yields.

In terms of biological activities, preliminary studies have shown that 5-chloro-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid exhibits promising antiproliferative effects against various cancer cell lines. Specifically, it has been found to inhibit the growth of breast cancer cells and colon cancer cells by inducing apoptosis and cell cycle arrest. These findings suggest that this compound may have potential as a lead molecule for the development of novel anticancer agents.

Beyond its anticancer properties, 5-chloro-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This anti-inflammatory activity may make it a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

To further explore the therapeutic potential of 5-chloro-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid, ongoing research is focusing on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models. Preliminary data indicate that this compound has favorable pharmacokinetic parameters, including good oral bioavailability and low toxicity. These characteristics are essential for advancing the compound into clinical trials.

In conclusion, 5-chloro-2-cyclopropyl(methyl)aminopyrimidine-4-carboxylic acid (CAS No. 2171860-00-5) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an anticancer agent and anti-inflammatory drug makes it an exciting target for further research and development in the pharmaceutical industry. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic properties, it is likely that this compound will play an increasingly important role in the treatment of various diseases.